Cas no 175136-93-3 (1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 175136-93-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00084926
• CID: 65992
• PubChem ID: 2777280
• Update Time: 2025-10-30

1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-ylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-FURAN-2-YLMETHYL-5-OXO-PYRROLIDINE-3-CARBOXYLIC ACID
• 1-(2-FURYLMETHYL)-5-OXO-3-PYRROLIDINECARBOXYLIC ACID
• 1-(Fur-2-ylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• 4-CARBOXY-N-(FUR-2-YLMETHYL)PYRROLIDIN-2-ONE
• 1-(2-Furylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(2-furylmethyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• AKOS000112031
• Z56931797
• Oprea1_563525
• 175136-93-3
• NS00016701
• F11568
• MFCD00084926
• SCHEMBL3137079
• AKOS016039388
• SDCCGMLS-0066101.P001
• Maybridge1_003035
• BB 0217902
• HMS550B21
• A856012
• CHEBI:167748
• EN300-06700
• FT-0605542
• CCG-242975
• 3-Pyrrolidinecarboxylic acid, 1-(2-furanylmethyl)-5-oxo-
• DTXSID00380450
• 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
• 1-(furan-2-ylmethyl)-5-oxopyrrolidine-3-carboxylicacid
• 1-(uran-2-ylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• VS-01962
• AKOS BBS-00003759
• 1-(Fur-2-ylmethyl)-5-oxopyrrolidine-3-carboxylicacid97%
• 1-(Fur-2-ylmethyl)-5-oxopyrrolidine-3-carboxylic acid 97%
• ALBB-004390
• BBL008626
• STK267014

• MDL： MFCD00084926
• Inchi： 1S/C10H11NO4/c12-9-4-7(10(13)14)5-11(9)6-8-2-1-3-15-8/h1-3,7H,4-6H2,(H,13,14)
• InChI Key： NFWHHUCJMAPGHE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC1=CC=CO1

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 159 °C
• Boiling Point: 460.8±45.0 °C at 760 mmHg
• Flash Point: 232.5±28.7 °C
• PSA: 70.75000
• LogP: 0.65060
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid

Professional Introduction to 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 175136-93-3)

1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid, identified by its CAS number 175136-93-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development, particularly in the design of novel bioactive molecules. The presence of both a furan ring and an oxopyrrolidine moiety makes it a versatile scaffold for medicinal chemists, offering opportunities for the creation of molecules with enhanced binding affinity and selectivity.

The furan-2-yl substituent in this molecule contributes to its aromaticity and electron-rich nature, which can be exploited in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions. This reaction is particularly valuable in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The oxopyrrolidine core, on the other hand, introduces a polar functional group that can interact favorably with biological targets, such as enzymes and receptors. This duality in structural features makes 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural motif of 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid aligns well with the requirements for such inhibitors, as it provides multiple sites for functionalization to optimize pharmacokinetic properties and target specificity. For instance, modifications at the carboxylic acid group can enhance solubility and metabolic stability, while alterations at the furan ring can fine-tune electronic properties and binding interactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop novel analogs with improved pharmacological profiles. For example, derivatives of 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid have been investigated for their ability to modulate enzyme activity in vitro. These studies have revealed promising leads for further preclinical development, particularly in the context of enzyme inhibition strategies that could lead to new therapeutic interventions.

The synthesis of 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques, such as transition-metal-catalyzed reactions and flow chemistry, have enabled efficient construction of the desired framework. These innovations not only streamline the synthetic process but also allow for greater flexibility in modifying the structure of the compound post-synthesis.

The pharmacological potential of 1-[(furan-2-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid has also been explored through computational studies. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and have guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further validation.

In conclusion, 1-[(furan-2-ylium))methyl]-5-hydroxy-pyrrolidinonecarboxylic acid, with its CAS number 17513693